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Reported Applications vs. Synthesis
Information

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7

Cat. No.: S585415

The table below summarizes the available information on dioctyl phosphate and the related, well-

documented compound dioctyl phthalate (DOP) for contrast.

Synthesis Information

Compound Reported Applications | Uses

P P PP Availability in Search Results
Dioctyl Solvent, wetting agent, plasticizer for polymers,  Not Available
Phosphate metal extraction, corrosion inhibitor [1].
Dioctyl Common plasticizer for PVC [2] [3] [4]. Available (see synthesis details
Phthalate (DOP) below)

Synthesis Pathway for Dioctyl Phthalate (DOP) for
Reference

Since dioctyl phosphate synthesis data is lacking, the established two-step esterification process for the

similarly named dioctyl phthalate (DOP) is provided for reference.
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DOP synthesis two-step esterification process [3].

Detailed Experimental Protocol for DOP Synthesis

One study detailed an intensified process using a deep eutectic solvent (DES) as a dual solvent-catalyst [3].

e Catalyst System: Halogen-free deep eutectic solvent [Im:2PTSA], prepared from imidazole and p-
toluenesulfonic acid (PTSA) [3].
¢ Reaction Setup: Conduct the second esterification step in a batch reactor equipped with a stirrer and
condenser [3].
¢ Reaction Parameters:
o Temperature: 100°C [3]
o Mole Ratio (2-EH to MEPA): 1.2 [3]
o DES Dosage: 20 wt% of the total mass of reactants [3]

Quantitative Reaction Data for DOP Synthesis

The table below summarizes key experimental data for the DES-catalyzed synthesis of DOP.
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Condition /
Parameter Role | Impact

Value
Reaction Temperature 100°C Standard operating temperature for the esterification [3].
Mole Ratio (2- 1.2 Slight excess of alcohol drives the reversible reaction
EH:MEPA) forward [3].
Catalyst Dosage 20 wt% Optimal dosage for high yield; system undergoes liquid-
([Im:2PTSA)) liquid phase separation post-reaction [3].
Reaction Time 6 hours Time required to reach high yield under optimized

conditions [3].

DOP Yield (with DES) ~93% High yield achieved with the DES catalyst system [3].
DOP Yield (no ~7% Negligible reaction progress without a catalyst under the
catalyst) same conditions [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4

Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s585415?utm_src=pdf-bulk
https://www.smolecule.com/products/s585415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

